Cas no 2229155-34-2 (tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate
• CAS No: 2229155-34-2
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 6056454
• PubChem ID: 165648656
• Update Time: 2025-07-18

tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate
• EN300-1897723
• 2229155-34-2
• tert-butyl N-{2-hydroxy-3-methoxy-5-[(3-methoxyazetidin-3-yl)methyl]phenyl}carbamate

• Inchi： 1S/C17H26N2O5/c1-16(2,3)24-15(21)19-12-6-11(7-13(22-4)14(12)20)8-17(23-5)9-18-10-17/h6-7,18,20H,8-10H2,1-5H3,(H,19,21)
• InChI Key： NCUVRRIAKLNKQJ-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=C(C(=C(C=2)NC(=O)OC(C)(C)C)O)OC)CNC1

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89Ų

Additional information on tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate

tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2229155-34-2): A Comprehensive Overview

tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2229155-34-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a unique structural arrangement that includes hydroxy, methoxy, and azetidine functional groups. The intricate structure of this compound makes it a valuable candidate for various biological and therapeutic applications.

The hydroxy and methoxy groups in the molecule contribute to its solubility and reactivity, while the azetidine ring provides additional stability and potential for specific interactions with biological targets. The tert-butyl carbamate moiety, on the other hand, is known for its ability to protect amino groups during synthetic processes, making this compound a versatile intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate in the development of novel drugs. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a lead molecule for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in this molecule allows it to interact with specific protein targets involved in these diseases, potentially modulating their activity and slowing disease progression.

In addition to its potential therapeutic applications, tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate has also been studied for its role in chemical biology research. The compound's ability to selectively bind to certain proteins makes it a useful tool for understanding protein function and interactions at the molecular level. This has led to its use in high-throughput screening assays and other biochemical techniques aimed at identifying new drug targets.

The synthesis of tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate involves several steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Key synthetic routes include the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent attachment of the tert-butyl carbamate group via an amide coupling reaction. These synthetic strategies have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

One of the most significant challenges in working with tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate is its stability under various conditions. The presence of multiple functional groups can make the molecule susceptible to degradation or unwanted side reactions. However, recent advancements in chemical stabilization techniques have significantly improved the handling and storage properties of this compound, ensuring its integrity during long-term storage and transportation.

In terms of safety and regulatory considerations, tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and conduct thorough risk assessments before use. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

The future prospects for tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from clinical trials and preclinical studies, it is likely that this molecule will play an increasingly important role in the development of new treatments for a variety of diseases.

In conclusion, tert-butyl N-{2-hydroxy-3-methoxy-5-(3-methoxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2229155-34-2) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features make it a valuable tool for understanding biological processes at the molecular level, while its stability and synthetic accessibility ensure its continued relevance in pharmaceutical development.